![molecular formula C21H19F4N3OS B460713 2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide CAS No. 626228-71-5](/img/structure/B460713.png)
2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
Description
2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H19F4N3OS and its molecular weight is 437.5g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Inhibition and Anticancer Activity
This compound, due to its structural complexity, has been studied for its potential as an enzyme inhibitor. For instance, derivatives of related pyridine compounds have been evaluated for their ability to inhibit the enzyme Nicotinamidephosphoribosyltransferase (NAMPT), which plays a crucial role in cancer cell metabolism and survival. The inhibition of NAMPT can increase sensitivity to apoptosis in cancer cells, suggesting a potential application in cancer therapy (Venkateshan et al., 2019). Additionally, some compounds exhibit promising anticancer activity against various cancer cell lines, underscoring the importance of further investigation into their therapeutic potential (Albratty et al., 2017).
Antimicrobial Evaluation
Compounds structurally related to the query chemical have demonstrated significant antimicrobial properties. These properties highlight the compound's potential utility in developing new antimicrobial agents. For instance, novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety have shown promising in vitro antibacterial and antifungal activities (Darwish et al., 2014).
Heterocyclic Compound Synthesis
The structural motif of the query compound serves as a versatile building block for synthesizing a wide array of heterocyclic compounds. These compounds find extensive applications in pharmaceuticals, agrochemicals, and materials science. Research has focused on exploiting the reactivity of cyanoacetamide derivatives to synthesize various heterocycles, including thiophenes, pyridines, and pyrazoles, which are of significant biological and therapeutic interest (Gouda, 2014).
properties
IUPAC Name |
2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F4N3OS/c22-13-7-9-14(10-8-13)27-18(29)12-30-20-16(11-26)19(21(23,24)25)15-5-3-1-2-4-6-17(15)28-20/h7-10H,1-6,12H2,(H,27,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTZVYYZKMXLUCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2=C(CC1)C(=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)F)C#N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F4N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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